[(25R)-26-(Acetyloxy)-3α,12α-dihydroxycholest-4-en-7α-yl] β-D-galactopyranoside 6-acetate
[(25R)-26-(Acetyloxy)-3α,12α-dihydroxycholest-4-en-7α-yl] β-D-galactopyranoside 6-acetate
Brand Name:
Vulcanchem
CAS No.:
101691-11-6
VCID:
VC0216739
InChI:
InChI=1S/C37H60O11/c1-19(17-45-21(3)38)8-7-9-20(2)25-10-11-26-31-27(16-30(41)37(25,26)6)36(5)13-12-24(40)14-23(36)15-28(31)47-35-34(44)33(43)32(42)29(48-35)18-46-22(4)39/h14,19-20,24-35,40-44H,7-13,15-18H2,1-6H3/t19-,20-,24?,25-,26?,27?,28-,29-,30+,31?,32+,33-,34-,35-,36+,37-/m1/s1
SMILES:
CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(CCC34C)O)OC5C(C(C(C(O5)COC(=O)C)O)O)O)O)C)COC(=O)C
Molecular Formula:
C9H10N4O4
Molecular Weight:
680.9 g/mol
[(25R)-26-(Acetyloxy)-3α,12α-dihydroxycholest-4-en-7α-yl] β-D-galactopyranoside 6-acetate
CAS No.: 101691-11-6
Main Products
VCID: VC0216739
Molecular Formula: C9H10N4O4
Molecular Weight: 680.9 g/mol
![[(25R)-26-(Acetyloxy)-3α,12α-dihydroxycholest-4-en-7α-yl] β-D-galactopyranoside 6-acetate - 101691-11-6](/images/no_structure.jpg)
| CAS No. | 101691-11-6 |
|---|---|
| Product Name | [(25R)-26-(Acetyloxy)-3α,12α-dihydroxycholest-4-en-7α-yl] β-D-galactopyranoside 6-acetate |
| Molecular Formula | C9H10N4O4 |
| Molecular Weight | 680.9 g/mol |
| IUPAC Name | [(2R,3R,4R,5R,6R)-6-[[(7R,10R,12S,13R,17R)-17-[(2R,6R)-7-acetyloxy-6-methylheptan-2-yl]-3,12-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C37H60O11/c1-19(17-45-21(3)38)8-7-9-20(2)25-10-11-26-31-27(16-30(41)37(25,26)6)36(5)13-12-24(40)14-23(36)15-28(31)47-35-34(44)33(43)32(42)29(48-35)18-46-22(4)39/h14,19-20,24-35,40-44H,7-13,15-18H2,1-6H3/t19-,20-,24?,25-,26?,27?,28-,29-,30+,31?,32+,33-,34-,35-,36+,37-/m1/s1 |
| Standard InChIKey | LRSSPUDWEXUPDK-UDZCFNNKSA-N |
| Isomeric SMILES | C[C@H](CCC[C@@H](C)[C@H]1CCC2[C@@]1([C@H](CC3C2[C@@H](CC4=CC(CC[C@]34C)O)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](O5)COC(=O)C)O)O)O)O)C)COC(=O)C |
| SMILES | CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(CCC34C)O)OC5C(C(C(C(O5)COC(=O)C)O)O)O)O)C)COC(=O)C |
| Canonical SMILES | CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(CCC34C)O)OC5C(C(C(C(O5)COC(=O)C)O)O)O)O)C)COC(=O)C |
| PubChem Compound | 181023 |
| Last Modified | Nov 11 2021 |
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